Cas no 922529-72-4 (Ethyl 2'-benzoyl[1,1'-biphenyl]-3-carboxylate)

• Product Name: Ethyl 2'-benzoyl[1,1'-biphenyl]-3-carboxylate
• CAS No: 922529-72-4
• MF: C₂₂H₁₈O₃
• MW: 330.376526355743
• CID: 753816
• Update Time: 2023-08-03

Ethyl 2'-benzoyl[1,1'-biphenyl]-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylic acid, 2'-benzoyl-, ethyl ester
• ethyl 3-(2-benzoylphenyl)benzoate
• 2'-Benzoylbiphenyl-3-carboxylic acid ethyl ester
• Ethyl 2'-benzoyl[1,1'-biphenyl]-3-carboxylate

• Inchi： 1S/C22H18O3/c1-2-25-22(24)18-12-8-11-17(15-18)19-13-6-7-14-20(19)21(23)16-9-4-3-5-10-16/h3-15H,2H2,1H3
• InChI Key： BLFUMDJXKQAIRM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(=C1)C1=CC=CC=C1C(C1C=CC=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 452
• Topological Polar Surface Area: 43.4